Cas no 190841-68-0 ([1,1'-Binaphthalene]-2,2'-dithiol,3,3'-dimethyl-)

[1,1'-Binaphthalene]-2,2'-dithiol,3,3'-dimethyl- structure
190841-68-0 structure
Product Name:[1,1'-Binaphthalene]-2,2'-dithiol,3,3'-dimethyl-
CAS No:190841-68-0
MF:C22H18S2
MW:346.508323192596
CID:115880
PubChem ID:57370959
Update Time:2025-04-18

[1,1'-Binaphthalene]-2,2'-dithiol,3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-2,2'-dithiol,3,3'-dimethyl-
    • 3-methyl-1-(3-methyl-2-sulfanylnaphthalen-1-yl)naphthalene-2-thiol
    • 1,1-Binaphthalene-2,2-dithiol, 3,3-dimethyl-
    • DTXSID20724837
    • 3,3'-Dimethyl[1,1'-binaphthalene]-2,2'-dithiol
    • 190841-68-0
    • Inchi: 1S/C22H18S2/c1-13-11-15-7-3-5-9-17(15)19(21(13)23)20-18-10-6-4-8-16(18)12-14(2)22(20)24/h3-12,23-24H,1-2H3
    • InChI Key: YLWGGSVDHYBPKK-UHFFFAOYSA-N
    • SMILES: SC1C(C)=CC2C=CC=CC=2C=1C1=C(C(C)=CC2C=CC=CC1=2)S

Computed Properties

  • Exact Mass: 346.08514
  • Monoisotopic Mass: 346.08499292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 0
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